Cas no 3495-42-9 (Quinoxaline,5,6,7,8-tetrachloro-)

Quinoxaline,5,6,7,8-tetrachloro- structure
3495-42-9 structure
Product Name:Quinoxaline,5,6,7,8-tetrachloro-
CAS No:3495-42-9
MF:C8H2Cl4N2
MW:267.926877498627
CID:311468
PubChem ID:19014
Update Time:2025-04-19

Quinoxaline,5,6,7,8-tetrachloro- Chemical and Physical Properties

Names and Identifiers

    • Quinoxaline,5,6,7,8-tetrachloro-
    • 5,6,7,8-tetrachloroquinoxaline
    • DTXSID4041781
    • CHEBI:82077
    • 3495-42-9
    • NHTGQOXRZFUGJX-UHFFFAOYSA-N
    • UNII-W87C264T0S
    • NC 1978
    • NS00123749
    • Chlorquinox [ISO]
    • Lucel (pesticide)
    • W87C264T0S
    • C18936
    • Chlorquinox
    • BRN 0913759
    • SCHEMBL162381
    • Q27155730
    • Tetrachloroquinoxaline
    • 5-23-07-00146 (Beilstein Handbook Reference)
    • QUINOXALINE, 5,6,7,8-TETRACHLORO-
    • Inchi: 1S/C8H2Cl4N2/c9-3-4(10)6(12)8-7(5(3)11)13-1-2-14-8/h1-2H
    • InChI Key: NHTGQOXRZFUGJX-UHFFFAOYSA-N
    • SMILES: ClC1=C(C(=C(C2C1=NC=CN=2)Cl)Cl)Cl

Computed Properties

  • Exact Mass: 267.894
  • Monoisotopic Mass: 265.897
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 3.7
  • Topological Polar Surface Area: 25.8A^2

Experimental Properties

  • Density: 1.8206 (rough estimate)
  • Melting Point: 190°C
  • Boiling Point: 416.98°C (rough estimate)
  • Flash Point: 215°C
  • Refractive Index: 1.6000 (estimate)

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